Cas no 126210-25-1 (6-Azido-6-deoxy-2,3-O-isopropylidene-α-L-sorbofuranose)

• Product Name: 6-Azido-6-deoxy-2,3-O-isopropylidene-α-L-sorbofuranose
• CAS No: 126210-25-1
• MF: C₉H₁₅N₃O₅
• MW: 245.232502222061
• MDL: MFCD15144924
• CID: 897195
• PubChem ID: 29972359
• Update Time: 2025-05-20

6-Azido-6-deoxy-2,3-O-isopropylidene-α-L-sorbofuranose Chemical and Physical Properties

Names and Identifiers

• alpha.-L-Sorbofuranose, 6-azido-6-deoxy-2,3-O-(1-methylethylidene)-
• 6-Azido-6-deoxy-2,3-O-isopropylidene-α-L-sorbofuranose
• .alpha.-L-Sorbofuranose, 6-azido-6-deoxy-2,3-O-(1-methylethylidene)-
• 6-AZIDO-6-DEOXY-2,3-O-ISOPROPYLIDENE-A-L-SORBOFURANOSE
• 6-azido-6-desoxy-2,3-O-isopropylidene-α-L-sorbofuranose
• 6-AZIDO-6-DEOXY-2,3-O-ISOPROPYLIDENE-ALPHA-L-SORBOFURANOSE
• 6-Azido-6-deoxy-2,3-O-(1-methylethylidene)-a-L-sorbofuranose
• 6-Azido-6-deoxy-2,3-O-(1-methylethylidene)-α-L-sorbofuranose,
• 126210-25-1
• (3aS,5S,6S,6aR)-5-(azidomethyl)-3a-(hydroxymethyl)-2,2-dimethyl-6,6a-dihydro-5H-furo[2,3-d][1,3]dioxol-6-ol
• AKOS025294238
• alpha-L-Sorbofuranose, 6-azido-6-deoxy-2,3-O-(1-methylethylidene)-
• ONUPUTISMDMKFY-LKHWLPBLSA-N
• W-200992

• MDL： MFCD15144924
• Inchi： 1S/C9H15N3O5/c1-8(2)16-7-6(14)5(3-11-12-10)15-9(7,4-13)17-8/h5-7,13-14H,3-4H2,1-2H3/t5-,6-,7+,9-/m0/s1
• InChI Key： ONUPUTISMDMKFY-LKHWLPBLSA-N
• SMILES： O1[C@@H](CN=[N+]=[N-])[C@@H]([C@@H]2[C@]1(CO)OC(C)(C)O2)O

Computed Properties

• Exact Mass: 245.10100
• Monoisotopic Mass: 245.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• Solubility: Dichloromethane
• PSA: 117.90000
• LogP: -0.65074

Additional information on 6-Azido-6-deoxy-2,3-O-isopropylidene-α-L-sorbofuranose

Introduction to 6-Azido-6-deoxy-2,3-O-isopropylidene-α-L-sorbofuranose (CAS No. 126210-25-1)

6-Azido-6-deoxy-2,3-O-isopropylidene-α-L-sorbofuranose, with the CAS number 126210-25-1, is a specialized carbohydrate derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is a synthetic analog of L-sorbose, a naturally occurring sugar, and its unique structural features make it a valuable tool in various research applications.

The azido group in 6-Azido-6-deoxy-2,3-O-isopropylidene-α-L-sorbofuranose provides a versatile functional handle for further chemical modifications. The azide functionality can be readily converted into other functional groups through well-established reactions such as Staudinger reduction, click chemistry (copper-catalyzed azide-alkyne cycloaddition), and hydrogenation. These transformations enable the synthesis of a wide array of derivatives, which can be tailored for specific biological or therapeutic applications.

The isopropylidene protecting group in the 2,3-position of the sugar ring ensures that the hydroxyl groups at these positions remain unreactive during synthetic manipulations. This protection strategy is crucial for maintaining the integrity of the sugar scaffold during complex multi-step syntheses. Once the desired modifications are complete, the isopropylidene group can be selectively removed under mild acidic conditions, regenerating the free hydroxyl groups.

In recent years, 6-Azido-6-deoxy-2,3-O-isopropylidene-α-L-sorbofuranose has been extensively studied for its potential in glycoconjugate synthesis and carbohydrate-based drug discovery. Glycoconjugates are complex molecules that combine carbohydrates with other biomolecules such as proteins or lipids. They play critical roles in various biological processes, including cell signaling, immune responses, and pathogen recognition. The ability to synthesize well-defined glycoconjugates is essential for understanding these processes and developing novel therapeutic agents.

One notable application of 6-Azido-6-deoxy-2,3-O-isopropylidene-α-L-sorbofuranose is in the synthesis of glycopeptides and glycoproteins. These molecules are important targets for therapeutic intervention due to their involvement in diseases such as cancer and infectious diseases. For example, researchers have used this compound to synthesize glycopeptides that mimic natural ligands for immune cell receptors, which can be used to modulate immune responses or as diagnostic tools.

In addition to its role in glycoconjugate synthesis, 6-Azido-6-deoxy-2,3-O-isopropylidene-α-L-sorbofuranose has also been explored for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The azide group in this compound can be designed to undergo selective cleavage under specific physiological conditions, releasing an active drug molecule at the desired site of action. This approach can improve drug delivery efficiency and reduce side effects.

The structural flexibility and chemical reactivity of 6-Azido-6-deoxy-2,3-O-isopropylidene-α-L-sorbofuranose make it an attractive candidate for use in combinatorial chemistry and high-throughput screening (HTS) platforms. Combinatorial chemistry involves the rapid synthesis of large libraries of compounds for screening against biological targets. HTS allows researchers to quickly identify lead compounds with desired biological activities from these libraries. By incorporating this compound into combinatorial libraries, researchers can explore a wide range of chemical space and identify novel bioactive molecules.

In conclusion, 6-Azido-6-deoxy-2,3-O-isopropylidene-α-L-sorbofuranose (CAS No. 126210-25-1) is a versatile carbohydrate derivative with significant potential in various areas of chemical biology and medicinal chemistry. Its unique structural features enable a wide array of synthetic transformations and applications, making it an invaluable tool for researchers working on glycoconjugate synthesis, prodrug development, and combinatorial chemistry. As research in these fields continues to advance, the importance of this compound is likely to grow further.